![molecular formula C8H10O2S B172925 2,4-Dimethoxythiophenol CAS No. 18906-37-1](/img/structure/B172925.png)
2,4-Dimethoxythiophenol
Overview
Description
2,4-Dimethoxythiophenol (2,4-DMT) is a mono-substituted thiophenol with the molecular formula C7H8OS. It is a colorless, volatile liquid with a pungent odor. 2,4-DMT has been widely used in the pharmaceutical and chemical industries for various applications due to its unique properties. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 2,4-DMT.
Scientific Research Applications
Toxicity and Environmental Impact
- 2,4-Dichlorophenoxyacetic acid (2,4-D), closely related to 2,4-Dimethoxythiophenol, is extensively used in agriculture and urban activities as a herbicide. Studies have highlighted its toxicological and mutagenic effects, focusing on its impact on natural environments, including water bodies. Key areas of research include occupational risk, neurotoxicity, herbicide resistance or tolerance, and impacts on non-target species, particularly in aquatic environments. Molecular biology, especially gene expression, exposure assessment in humans or vertebrate bioindicators, and pesticide degradation are identified as future research directions in this field (Zuanazzi, Ghisi, & Oliveira, 2020).
Enzymatic Modification and Antioxidant Properties
- Enzymatic modification of phenolic compounds like 2,6-Dimethoxyphenol, which is structurally related to this compound, has been researched for synthesizing dimers with high antioxidant capacity. This process involves the laccase-mediated oxidation of the compound, resulting in products with significantly higher antioxidant capacities than the original substrate (Adelakun, Kudanga, Green, Roes-Hill, & Burton, 2012).
Dissipation in Soils
- Research on 2,4-Dichlorophenoxyacetic acid, closely related to this compound, includes its dissipation in soils. Studies have shown equivalent rates of 2,4-D dissipation in soil when applied as different forms, like amine salts or esters. These findings are significant in understanding the environmental behavior of this compound in agricultural settings (Wilson, Geronimo, & Armbruster, 1997).
Fluorescence Determination
- 2-Chloro-6,7-dimethoxy-3-quinolinecarboxaldehyde, similar in structure to this compound, has been utilized as a fluorogenic labelling reagent for the HPLC separation of chlorophenols. This method enables the determination of chlorophenols in pharmaceutical formulations, showing the potential for analytical applications in medical and environmental fields (Gatti, Roveri, Bonazzi, & Cavrini, 1997).
Phytoremediation
- Bacterial endophytes capable of degrading 2,4-Dichlorophenoxyacetic acid, a relative of this compound, have been explored for enhancing phytoremediation. These endophytes can colonize plants, enhancing their ability to remove this herbicide from contaminated soil and water, thus reducing toxic residue levels (Germaine, Liu, Garcia Cabellos, Hogan, Ryan, & Dowling, 2006).
Safety and Hazards
2,4-Dimethoxythiophenol is classified as dangerous with the signal word “Danger”. It has hazard statements H301+H311+H331-H315-H319, indicating toxicity if swallowed, in contact with skin, or if inhaled, and it can cause skin and eye irritation . Precautionary measures include avoiding breathing its mist, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Mode of Action
The mode of action of 2,4-Dimethoxythiophenol is currently unknown due to the lack of comprehensive studies on this compound. It is known that the compound’s structure, which includes two methoxy groups and a thiophenol group, could potentially interact with various biological targets .
Biochemical Pathways
Given its structural similarity to other phenolic compounds, it may influence pathways involving oxidative stress and cellular metabolism .
Pharmacokinetics
As such, its bioavailability and pharmacokinetic profile remain largely unknown .
Result of Action
Phenolic compounds often exhibit antioxidant activity, suggesting that this compound may have similar effects .
Properties
IUPAC Name |
2,4-dimethoxybenzenethiol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2S/c1-9-6-3-4-8(11)7(5-6)10-2/h3-5,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZHTUELUUNCLRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)S)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20374351 | |
Record name | 2,4-Dimethoxythiophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20374351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
18906-37-1 | |
Record name | 2,4-Dimethoxythiophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20374351 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-Dimethoxybenzenethiol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.